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molecular formula C9H14N2 B014952 (2R)-3-Phenyl-1,2-propanediamine CAS No. 85612-59-5

(2R)-3-Phenyl-1,2-propanediamine

Cat. No. B014952
CAS RN: 85612-59-5
M. Wt: 150.22 g/mol
InChI Key: CXFFQOZYXJHZNJ-SECBINFHSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07875731B2

Procedure details

The benzathine salt of atorvastatin (Form B) was synthesized by preparing a stock solution of the free acid of atorvastatin (U.S. Pat. No. 5,273,995) in acetonitrile (1 g in 40 mL of ACN). A solution of N,N′-bis(phenylmethyl-1,2-ethanediamine (benzathine) was prepared by dissolving 220.64 mg (0.5 equivalents) in acetonitrile (80 mL) and water (20 mL). The stock solution of atorvastatin free acid was added to the counterion solution with stirring. After 2 days of stirring at ambient temperature, the solids were isolated by vacuum filtration using a Buchner funnel fitted with a paper filter (#2 Whatman). The solids were rinsed with acetonitrile (75 mL) to afford atorvastatin benzathine Form B. Note that this procedure is the same as above except that the sample was not oven dried.
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetonitrile
Quantity
40 mL
Type
reactant
Reaction Step Three
Name
acetonitrile
Quantity
80 mL
Type
reactant
Reaction Step Four
Name
water
Quantity
20 mL
Type
solvent
Reaction Step Five
Name
benzathine
Name
atorvastatin
Name
phenylmethyl-1,2-ethanediamine
[Compound]
Name
atorvastatin benzathine

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([C:4]1[N:8]([CH2:9][CH2:10][C@@H:11]([OH:19])[CH2:12][C@@H:13]([OH:18])[CH2:14][C:15]([OH:17])=[O:16])[C:7]([C:20]2[CH:21]=[CH:22][C:23]([F:26])=[CH:24][CH:25]=2)=[C:6]([C:27]2[CH:28]=[CH:29][CH:30]=[CH:31][CH:32]=2)[C:5]=1[C:33]([NH:35][C:36]1[CH:37]=[CH:38][CH:39]=[CH:40][CH:41]=1)=[O:34])[CH3:3].[C:42](#[N:44])[CH3:43]>O>[CH:4]1[CH:5]=[CH:6][C:43]([CH2:42][NH:44][CH2:10][CH2:9][NH:8][CH2:7][C:20]2[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=2)=[CH:1][CH:2]=1.[CH3:3][CH:2]([C:4]1[N:8]([CH2:9][CH2:10][C@@H:11]([OH:19])[CH2:12][C@@H:13]([OH:18])[CH2:14][C:15]([OH:17])=[O:16])[C:7]([C:20]2[CH:25]=[CH:24][C:23]([F:26])=[CH:22][CH:21]=2)=[C:6]([C:27]2[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=2)[C:5]=1[C:33]([NH:35][C:36]1[CH:41]=[CH:40][CH:39]=[CH:38][CH:37]=1)=[O:34])[CH3:1].[C:27]1([CH2:6][CH:7]([NH2:8])[CH2:20][NH2:44])[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=1

Inputs

Step One
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
Step Two
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
Step Three
Name
acetonitrile
Quantity
40 mL
Type
reactant
Smiles
C(C)#N
Step Four
Name
acetonitrile
Quantity
80 mL
Type
reactant
Smiles
C(C)#N
Step Five
Name
water
Quantity
20 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
After 2 days of stirring at ambient temperature
Duration
2 d
CUSTOM
Type
CUSTOM
Details
the solids were isolated by vacuum filtration
CUSTOM
Type
CUSTOM
Details
fitted with a paper
FILTRATION
Type
FILTRATION
Details
filter (#2 Whatman)
WASH
Type
WASH
Details
The solids were rinsed with acetonitrile (75 mL)

Outcomes

Product
Name
benzathine
Type
product
Smiles
C1=CC=C(C=C1)CNCCNCC2=CC=CC=C2
Name
atorvastatin
Type
product
Smiles
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
Name
phenylmethyl-1,2-ethanediamine
Type
product
Smiles
C1(=CC=CC=C1)CC(CN)N
[Compound]
Name
atorvastatin benzathine
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07875731B2

Procedure details

The benzathine salt of atorvastatin (Form B) was synthesized by preparing a stock solution of the free acid of atorvastatin (U.S. Pat. No. 5,273,995) in acetonitrile (1 g in 40 mL of ACN). A solution of N,N′-bis(phenylmethyl-1,2-ethanediamine (benzathine) was prepared by dissolving 220.64 mg (0.5 equivalents) in acetonitrile (80 mL) and water (20 mL). The stock solution of atorvastatin free acid was added to the counterion solution with stirring. After 2 days of stirring at ambient temperature, the solids were isolated by vacuum filtration using a Buchner funnel fitted with a paper filter (#2 Whatman). The solids were rinsed with acetonitrile (75 mL) to afford atorvastatin benzathine Form B. Note that this procedure is the same as above except that the sample was not oven dried.
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetonitrile
Quantity
40 mL
Type
reactant
Reaction Step Three
Name
acetonitrile
Quantity
80 mL
Type
reactant
Reaction Step Four
Name
water
Quantity
20 mL
Type
solvent
Reaction Step Five
Name
benzathine
Name
atorvastatin
Name
phenylmethyl-1,2-ethanediamine
[Compound]
Name
atorvastatin benzathine

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([C:4]1[N:8]([CH2:9][CH2:10][C@@H:11]([OH:19])[CH2:12][C@@H:13]([OH:18])[CH2:14][C:15]([OH:17])=[O:16])[C:7]([C:20]2[CH:21]=[CH:22][C:23]([F:26])=[CH:24][CH:25]=2)=[C:6]([C:27]2[CH:28]=[CH:29][CH:30]=[CH:31][CH:32]=2)[C:5]=1[C:33]([NH:35][C:36]1[CH:37]=[CH:38][CH:39]=[CH:40][CH:41]=1)=[O:34])[CH3:3].[C:42](#[N:44])[CH3:43]>O>[CH:4]1[CH:5]=[CH:6][C:43]([CH2:42][NH:44][CH2:10][CH2:9][NH:8][CH2:7][C:20]2[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=2)=[CH:1][CH:2]=1.[CH3:3][CH:2]([C:4]1[N:8]([CH2:9][CH2:10][C@@H:11]([OH:19])[CH2:12][C@@H:13]([OH:18])[CH2:14][C:15]([OH:17])=[O:16])[C:7]([C:20]2[CH:25]=[CH:24][C:23]([F:26])=[CH:22][CH:21]=2)=[C:6]([C:27]2[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=2)[C:5]=1[C:33]([NH:35][C:36]1[CH:41]=[CH:40][CH:39]=[CH:38][CH:37]=1)=[O:34])[CH3:1].[C:27]1([CH2:6][CH:7]([NH2:8])[CH2:20][NH2:44])[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=1

Inputs

Step One
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
Step Two
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
Step Three
Name
acetonitrile
Quantity
40 mL
Type
reactant
Smiles
C(C)#N
Step Four
Name
acetonitrile
Quantity
80 mL
Type
reactant
Smiles
C(C)#N
Step Five
Name
water
Quantity
20 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
After 2 days of stirring at ambient temperature
Duration
2 d
CUSTOM
Type
CUSTOM
Details
the solids were isolated by vacuum filtration
CUSTOM
Type
CUSTOM
Details
fitted with a paper
FILTRATION
Type
FILTRATION
Details
filter (#2 Whatman)
WASH
Type
WASH
Details
The solids were rinsed with acetonitrile (75 mL)

Outcomes

Product
Name
benzathine
Type
product
Smiles
C1=CC=C(C=C1)CNCCNCC2=CC=CC=C2
Name
atorvastatin
Type
product
Smiles
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
Name
phenylmethyl-1,2-ethanediamine
Type
product
Smiles
C1(=CC=CC=C1)CC(CN)N
[Compound]
Name
atorvastatin benzathine
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07875731B2

Procedure details

The benzathine salt of atorvastatin (Form B) was synthesized by preparing a stock solution of the free acid of atorvastatin (U.S. Pat. No. 5,273,995) in acetonitrile (1 g in 40 mL of ACN). A solution of N,N′-bis(phenylmethyl-1,2-ethanediamine (benzathine) was prepared by dissolving 220.64 mg (0.5 equivalents) in acetonitrile (80 mL) and water (20 mL). The stock solution of atorvastatin free acid was added to the counterion solution with stirring. After 2 days of stirring at ambient temperature, the solids were isolated by vacuum filtration using a Buchner funnel fitted with a paper filter (#2 Whatman). The solids were rinsed with acetonitrile (75 mL) to afford atorvastatin benzathine Form B. Note that this procedure is the same as above except that the sample was not oven dried.
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetonitrile
Quantity
40 mL
Type
reactant
Reaction Step Three
Name
acetonitrile
Quantity
80 mL
Type
reactant
Reaction Step Four
Name
water
Quantity
20 mL
Type
solvent
Reaction Step Five
Name
benzathine
Name
atorvastatin
Name
phenylmethyl-1,2-ethanediamine
[Compound]
Name
atorvastatin benzathine

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([C:4]1[N:8]([CH2:9][CH2:10][C@@H:11]([OH:19])[CH2:12][C@@H:13]([OH:18])[CH2:14][C:15]([OH:17])=[O:16])[C:7]([C:20]2[CH:21]=[CH:22][C:23]([F:26])=[CH:24][CH:25]=2)=[C:6]([C:27]2[CH:28]=[CH:29][CH:30]=[CH:31][CH:32]=2)[C:5]=1[C:33]([NH:35][C:36]1[CH:37]=[CH:38][CH:39]=[CH:40][CH:41]=1)=[O:34])[CH3:3].[C:42](#[N:44])[CH3:43]>O>[CH:4]1[CH:5]=[CH:6][C:43]([CH2:42][NH:44][CH2:10][CH2:9][NH:8][CH2:7][C:20]2[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=2)=[CH:1][CH:2]=1.[CH3:3][CH:2]([C:4]1[N:8]([CH2:9][CH2:10][C@@H:11]([OH:19])[CH2:12][C@@H:13]([OH:18])[CH2:14][C:15]([OH:17])=[O:16])[C:7]([C:20]2[CH:25]=[CH:24][C:23]([F:26])=[CH:22][CH:21]=2)=[C:6]([C:27]2[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=2)[C:5]=1[C:33]([NH:35][C:36]1[CH:41]=[CH:40][CH:39]=[CH:38][CH:37]=1)=[O:34])[CH3:1].[C:27]1([CH2:6][CH:7]([NH2:8])[CH2:20][NH2:44])[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=1

Inputs

Step One
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
Step Two
Name
atorvastatin
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
Step Three
Name
acetonitrile
Quantity
40 mL
Type
reactant
Smiles
C(C)#N
Step Four
Name
acetonitrile
Quantity
80 mL
Type
reactant
Smiles
C(C)#N
Step Five
Name
water
Quantity
20 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
After 2 days of stirring at ambient temperature
Duration
2 d
CUSTOM
Type
CUSTOM
Details
the solids were isolated by vacuum filtration
CUSTOM
Type
CUSTOM
Details
fitted with a paper
FILTRATION
Type
FILTRATION
Details
filter (#2 Whatman)
WASH
Type
WASH
Details
The solids were rinsed with acetonitrile (75 mL)

Outcomes

Product
Name
benzathine
Type
product
Smiles
C1=CC=C(C=C1)CNCCNCC2=CC=CC=C2
Name
atorvastatin
Type
product
Smiles
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
Name
phenylmethyl-1,2-ethanediamine
Type
product
Smiles
C1(=CC=CC=C1)CC(CN)N
[Compound]
Name
atorvastatin benzathine
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.